Cas no 748817-98-3 (4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl)
748817-98-3 structure
Product Name:4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
CAS No:748817-98-3
MF:C13H11FS
MW:218.289845705032
MDL:MFCD11617755
CID:4169857
PubChem ID:16086871
Update Time:2025-04-24
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4-fluoro-4'-(methylthio)-
- (4-FLUOROBIPHENYL-4-YL)(METHYL)SULFANE
- 4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl
- 748817-98-3
- 4-(4-Fluorophenyl)phenyl methyl sulfide
- 1-fluoro-4-(4-methylsulfanylphenyl)benzene
- CHEMBL182931
- (4'-Fluorobiphenyl-4-yl)(methyl)sulfane
-
- MDL: MFCD11617755
- Inchi: 1S/C13H11FS/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
- InChI Key: QSZNZRPQPFXSEM-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 218.05654969g/mol
- Monoisotopic Mass: 218.05654969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.3Ų
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB435335-1 g |
4-(4-Fluorophenyl)phenyl methyl sulfide |
748817-98-3 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB435335-5 g |
4-(4-Fluorophenyl)phenyl methyl sulfide |
748817-98-3 | 5g |
€1,373.40 | 2023-04-23 | ||
| Enamine | EN300-9470039-1.0g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 1.0g |
$607.0 | 2022-12-27 | |
| Enamine | EN300-9470039-2.5g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 2.5g |
$1258.0 | 2022-12-27 | |
| Enamine | EN300-9470039-5.0g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 5.0g |
$1594.0 | 2022-12-27 | |
| Enamine | EN300-9470039-10.0g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 10.0g |
$2002.0 | 2022-12-27 | |
| abcr | AB435335-1g |
4-(4-Fluorophenyl)phenyl methyl sulfide; . |
748817-98-3 | 1g |
€1555.10 | 2025-04-16 | ||
| abcr | AB435335-5g |
4-(4-Fluorophenyl)phenyl methyl sulfide |
748817-98-3 | 5g |
€1373.40 | 2023-09-04 | ||
| Enamine | BBV-45180327-1g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 1g |
$607.0 | 2023-09-01 | |
| Enamine | BBV-45180327-2.5g |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl |
748817-98-3 | 95% | 2.5g |
$1258.0 | 2023-09-01 |
4-fluoro-4'-(methylsulfanyl)-1,1'-biphenyl Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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